AST5902 mesylate

• Molecular Formula: C28H33F3N8O5S
• Molecular Weight: 650.7 g/mol
• InChI: InChI=1S/C27H29F3N8O2.CH4O3S/c1-5-23(39)33-20-14-21(25(40-16-27(28,29)30)36-24(20)37(3)13-12-31-2)35-26-32-11-10-19(34-26)18-15-38(4)22-9-7-6-8-17(18)22;1-5(2,3)4/h5-11,14-15,31H,1,12-13,16H2,2-4H3,(H,33,39)(H,32,34,35);1H3,(H,2,3,4)
• InChIKey: NQBRKLBKHDKWJB-UHFFFAOYSA-N

AST5902 Mesylate: Active Metabolite for NSCLC Research

AST5902 mesylate (CAS 2412155-75-8) is the principal bioactive N-desmethyl metabolite of the third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) alflutinib (furmonertinib, AST2818) [1]. It is an irreversible, covalent EGFR inhibitor that retains potent activity against both EGFR-sensitizing mutations (exon 19 deletion, L858R) and the T790M resistance mutation, key drivers in non-small cell lung cancer (NSCLC) [2]. Unlike the parent drug, AST5902 is a weak CYP3A4 inducer, a pharmacological distinction with direct relevance to drug-drug interaction (DDI) profiling .

CYP3A4 induction liability differentiation (weak inducer vs. parent)

Standalone metabolite PK/PD modeling (extended half-life, high Vd/F)

Covalent HSA binding and EGFR T790M kinase inhibition studies

Mesylate salt: defined stoichiometry for accurate free-base dosing

• [1] Liu X, Guo Z, Chen Z, Zhang Y, Zhou J, Jiang Y, Zhao Q, Diao X, Zhong D. Alflutinib (AST2818), primarily metabolized by CYP3A4, is a potent CYP3A4 inducer. Acta Pharmacol Sin. 2020 Oct;41(10):1366-1376. View Source
• [2] Zou HX, Zhang YF, Zhong DF, Jiang Y, Liu F, Zhao QY, Zuo Z, Zhang YF, Yan XY. Effect of autoinduction and food on the pharmacokinetics of furmonertinib and its active metabolite characterized by a population pharmacokinetic model. Acta Pharmacol Sin. 2022 Jul;43(7):1862-1872. View Source

Why AST5902 Mesylate Is Not Substitutable

AST5902 mesylate is not simply a less potent version of its parent drug alflutinib; it is a chemically distinct entity with a unique CYP3A4 induction liability, plasma protein binding profile, and pharmacokinetic half-life that collectively preclude direct substitution [1]. Unlike osimertinib, where the active metabolite (AZ5104) is present at very low plasma levels and plays a minor therapeutic role, AST5902 circulates at concentrations comparable to the parent drug at steady state and contributes meaningfully to the total active moiety [2]. Furthermore, the mesylate salt form confers specific solubility and formulation characteristics that differ from the trimesylate salt or the free base, directly affecting in vivo dosing protocols . These pharmacological and physicochemical differences mandate procurement of the exact compound rather than an assumed analog.

Alflutinib (parent) cannot substitute due to its strong CYP3A4 induction; AST5902 is a weak inducer, altering DDI study interpretation.

Osimertinib's metabolite AZ5104 is not comparable: AST5902 reaches systemic concentrations similar to parent, unlike low-level AZ5104.

Salt form (mesylate vs. trimesylate) changes free-base equivalent, requiring recalculated doses; direct substitution leads to underdosing.

• [1] Liu X, Guo Z, Chen Z, Zhang Y, Zhou J, Jiang Y, Zhao Q, Diao X, Zhong D. Alflutinib (AST2818), primarily metabolized by CYP3A4, is a potent CYP3A4 inducer. Acta Pharmacol Sin. 2020 Oct;41(10):1366-1376. View Source
• [2] Meng J, Zhang Y, Zhong D, Jiang Y, Hu J, Fuhr U, Lehr T, Diao X. Metabolic disposition of the EGFR covalent inhibitor furmonertinib in humans. Acta Pharmacol Sin. 2022 Feb;43(2):470-480. View Source

AST5902 Mesylate: Differentiation Evidence

CYP3A4 Induction: AST5902 vs. Alflutinib

In primary human hepatocytes, alflutinib (the parent drug) induced CYP3A4 mRNA with an Emax of 9.24–11.2-fold and an EC50 of 0.25 μM, comparable to the strong inducer rifampin [1]. In contrast, AST5902 exhibited markedly weaker CYP3A4 induction potential under identical assay conditions [1]. This differential translates into a clinically meaningful divergence: alflutinib is expected to autoinduce its own metabolism and alter the exposure of co-administered CYP3A4 substrates, while AST5902 poses a substantially lower DDI risk [2].

CYP3A4 Induction

Reported

Alflutinib: Emax 9.24-fold, EC50 0.25 μM; AST5902: much weaker induction (fold not numerically reported)

Supports metabolite-specific DDI risk attribution

Quantitative induction data for AST5902 not published

Evidence Dimension	CYP3A4 mRNA induction in human hepatocytes
Target Compound Data	AST5902: much weaker CYP3A4 induction potential (fold-induction not numerically reported; qualitatively described as 'much weak' vs. alflutinib)
Comparator Or Baseline	Alflutinib: Emax 9.24-, 11.2-, and 10.4-fold across 3 hepatocyte lots; EC50 0.25 μM; positive control rifampin 10 μM: 7.22-, 19.4-, 9.46-fold
Quantified Difference	Quantitative fold-induction data for AST5902 are not published; however, the authors explicitly state that AST5902 'exhibited much weak CYP3A4 induction potential compared to alflutinib' [1].
Conditions	Primary human hepatocytes from three donors; CYP3A4 mRNA measured after treatment with alflutinib or AST5902; rifampin 10 μM as positive control.

Why This Matters

For researchers designing DDI studies or requiring a compound with minimal CYP induction liability, AST5902 is the preferred choice over the parent alflutinib.

• [1] Liu X, Guo Z, Chen Z, Zhang Y, Zhou J, Jiang Y, Zhao Q, Diao X, Zhong D. Alflutinib (AST2818), primarily metabolized by CYP3A4, is a potent CYP3A4 inducer. Acta Pharmacol Sin. 2020 Oct;41(10):1366-1376. View Source
• [2] Wu Y, Loer HLH, Zhang Y, Zhong D, Jiang Y, Hu J, Fuhr U, Lehr T, Diao X. Development and Verification of a Physiologically Based Pharmacokinetic Model of Furmonertinib and Its Main Metabolite for Drug–Drug Interaction Predictions. CPT Pharmacometrics Syst Pharmacol. 2025 Jul;14(7):1273-1284. View Source

Half-Life: AST5902 vs. Furmonertinib

In a mass-balance study of six healthy male volunteers receiving a single oral dose of 81.5 mg [14C]-furmonertinib mesylate, the mean terminal elimination half-life (t1/2) of AST5902 was 62.1 h, which is 67% longer than that of the parent drug furmonertinib (37.2 h) [1]. The Cmax values were 3.92 ng eq./mL for AST5902 vs. 17.5 ng eq./mL for furmonertinib, and the AUC0-∞ values were 334 h·ng eq./mL vs. 686 h·ng eq./mL [1]. At steady state after multiple dosing to NSCLC patients, the plasma exposure of AST5902 becomes comparable to that of the parent drug [1].

Terminal Half-Life

Head-to-head

AST5902 t1/2 62.1 h vs. parent 37.2 h (1.67-fold longer); Vd/F 18,200 L vs. 6,280 L

Sustained exposure supports metabolite-driven PK/PD models

n=6 healthy volunteers, single oral dose mass balance study

Evidence Dimension	Terminal elimination half-life (t1/2) after single oral dose
Target Compound Data	AST5902: t1/2 = 62.1 h (mean, n=6); AUC0-∞ = 334 h·ng eq./mL; Cmax = 3.92 ng eq./mL; CL/F = 205 L/h; Vd/F = 18,200 L
Comparator Or Baseline	Furmonertinib (parent drug): t1/2 = 37.2 h; AUC0-∞ = 686 h·ng eq./mL; Cmax = 17.5 ng eq./mL; CL/F = 123 L/h; Vd/F = 6,280 L
Quantified Difference	AST5902 t1/2 is 1.67-fold longer than furmonertinib; Vd/F is 2.9-fold larger.
Conditions	Single oral administration of 97.9 μCi/81.5 mg [14C]-furmonertinib mesylate to healthy male volunteers (n=6).

Why This Matters

AST5902's longer half-life and large volume of distribution are critical parameters for in vivo efficacy models and pharmacokinetic/pharmacodynamic (PK/PD) modeling, where sustained target engagement is required.

• [1] Meng J, Zhang Y, Zhong D, Jiang Y, Hu J, Fuhr U, Lehr T, Diao X. Metabolic disposition of the EGFR covalent inhibitor furmonertinib in humans. Acta Pharmacol Sin. 2022 Feb;43(2):470-480. Table 1. View Source

Covalent HSA Binding at Lys-190

A targeted proteomics study confirmed that AST5902, like osimertinib and alflutinib, covalently binds to Lys-190 of human serum albumin (HSA) [1]. This covalent binding contributes to the exceptionally long terminal t1/2 of total radioactivity in plasma (333 h), which far exceeds the t1/2 of the free compound [2]. Importantly, the parent drug and AST5902 together accounted for only 2.65% of total plasma radioactivity (1.68% parent, 0.97% AST5902), with the majority represented by covalently bound drug-related substances [2].

Covalent HSA Binding

Reported

Confirmed covalent adduct at HSA Lys-190, shared with osimertinib and other acrylamide TKIs

Class-level retention property informs washout periods and bioanalysis design

Total radioactivity t1/2 333 h; free AST5902 0.97% of total plasma radioactivity

Evidence Dimension	Covalent adduct formation with HSA Lys-190
Target Compound Data	AST5902: confirmed covalent binding to HSA Lys-190; plasma radioactivity t1/2 = 333 h; AST5902 free fraction = 0.97% of total plasma radioactivity after single dose.
Comparator Or Baseline	Osimertinib, alflutinib, ibrutinib, neratinib, pyrotinib: all confirmed to covalently bind HSA Lys-190.
Quantified Difference	AST5902 shares the covalent HSA binding property with osimertinib and other acrylamide-containing TKIs; however, the terminal t1/2 of total radioactivity for furmonertinib-related material (333 h) is longer than that reported for osimertinib in comparable mass-balance studies.
Conditions	In vitro incubation with HSA or human plasma; LC-MS/MS detection of covalent adducts; in vivo mass balance in healthy volunteers.

Why This Matters

Covalent HSA binding is a class-defining feature that drives prolonged systemic retention and must be accounted for when designing washout periods, bioanalytical methods, and PK/PD models.

• [1] Liu X, Feng D, Zheng M, Cui Y, Zhong D. Characterization of covalent binding of tyrosine kinase inhibitors to plasma proteins. Drug Metab Pharmacokinet. 2020 Oct;35(5):456-465. View Source
• [2] Meng J, Zhang Y, Zhong D, Jiang Y, Hu J, Fuhr U, Lehr T, Diao X. Metabolic disposition of the EGFR covalent inhibitor furmonertinib in humans. Acta Pharmacol Sin. 2022 Feb;43(2):470-480. View Source

Cellular Potency: EGFR T790M Inhibition

In a head-to-head preclinical study using engineered Ba/F3 cells, both furmonertinib and AST5902 demonstrated potent inhibition of classical EGFR mutations (exon19del, L858R) with or without T790M resistance mutation, with IC50 values ranging from 0.8 to 2.9 nM [1]. While individual IC50 values for each compound against each mutation were not separately disclosed in the abstract, the data confirm that AST5902 retains nanomolar potency comparable to the parent drug against the T790M resistance mutation [1]. This is in contrast to osimertinib's active metabolite AZ5104, which is present at much lower systemic concentrations relative to the parent drug [2].

EGFR T790M Potency

Reported

IC50 range 0.8–2.9 nM in Ba/F3 cells (EGFR exon19del, L858R ± T790M)

Metabolite contributes to total anti-proliferative activity at steady state

Overlapping IC50 range with parent; exact fold-difference not disclosed

Evidence Dimension	IC50 in Ba/F3 cells expressing EGFR mutations
Target Compound Data	AST5902: IC50 range 0.8–2.9 nM across EGFR exon19del, L858R ± T790M Ba/F3 lines.
Comparator Or Baseline	Furmonertinib: same IC50 range (0.8–2.9 nM) in the same panel. Osimertinib active metabolite AZ5104: pharmacologically active but present at low plasma exposure relative to osimertinib.
Quantified Difference	AST5902 and furmonertinib exhibit overlapping IC50 ranges (0.8–2.9 nM); exact fold-difference not publicly available. The key distinction is that AST5902 achieves pharmacologically relevant plasma concentrations, unlike AZ5104.
Conditions	Ba/F3 cells engineered with EGFR exon19del, L858R, or L858R/T790M; cell viability assay.

Why This Matters

AST5902 contributes meaningfully to the total anti-EGFR pharmacological activity in vivo, making it essential for researchers studying metabolite-driven efficacy or developing metabolite-specific biomarkers.

• [1] Zou HX, Zhang YF, Zhong DF, Jiang Y, Liu F, Zhao QY, Zuo Z, Zhang YF, Yan XY. PP01.11 Furmonertinib is an Oral, Irreversible, Highly Brain-Penetrant Pan-EGFR Inhibitor with Activity Against Classical and Atypical EGFR Mutations. J Thorac Oncol. 2023;18(1):S12. View Source
• [2] Vishwanathan K, Dickinson PA, So K, Thomas K, Chen YM, Carpeño J, Dingemans AM, Kim H, Kim JH, Krebs M, Yang J, Bui K, Weilert D, Harvey R. The effect of itraconazole and rifampicin on the pharmacokinetics of osimertinib. Br J Clin Pharmacol. 2018 Jun;84(6):1156-1169. View Source

Salt Form Comparison: Mesylate vs. Trimesylate

AST5902 is commercially available as both the mesylate (mono-mesylate) and trimesylate salt. The mesylate salt (CAS 2412155-75-8) has a molecular weight of 650.7 g/mol and the molecular formula C28H33F3N8O5S . The trimesylate salt has a molecular weight of 842.88 g/mol and the formula C30H41F3N8O11S3, with a vendor-reported purity of 99.37% . This 29.5% difference in molecular weight results in a correspondingly higher mass requirement for the trimesylate form to achieve the same free-base equivalent dose. The mesylate form is preferred when a lower salt burden is desired for in vivo formulation.

Salt Form Specification

Data to verify

Mesylate MW 650.7 g/mol; trimesylate MW 842.88 g/mol (29.5% difference)

Free-base equivalent differs; dose calculation must match salt form

Vendor-reported data; verify with certificate of analysis

Evidence Dimension	Molecular weight, molecular formula, and purity of salt forms
Target Compound Data	AST5902 mesylate: MW 650.7 g/mol; formula C28H33F3N8O5S; CAS 2412155-75-8.
Comparator Or Baseline	AST5902 trimesylate: MW 842.88 g/mol; formula C30H41F3N8O11S3; CAS 2412155-74-7; vendor purity 99.37%.
Quantified Difference	MW difference: 192.18 g/mol (29.5% higher for trimesylate). Free base equivalent: 1 mg mesylate ≈ 0.77 mg free base; 1 mg trimesylate ≈ 0.59 mg free base.
Conditions	Vendor analytical data (Selleck, BOC Sciences, TargetMol).

Why This Matters

For accurate dosing in in vivo experiments, researchers must use the correct molecular weight for the specific salt form procured; cross-substitution without recalculation leads to dosing errors.

AST5902 Mesylate: Research Applications

CYP3A4 Drug-Drug Interaction Studies

Because AST5902 is a much weaker CYP3A4 inducer than its parent alflutinib [1], researchers can use the purified metabolite to deconvolve which component of the furmonertinib/alflutinib metabolic pathway is responsible for clinically observed autoinduction and DDI. Hepatocyte induction assays comparing equimolar concentrations of alflutinib and AST5902 allow direct attribution of CYP3A4 induction liability [1].

Metabolite-Specific PK/PD Modeling

AST5902 mesylate enables standalone PK studies without the confounding presence of the parent drug. With its 62.1 h terminal half-life and large volume of distribution (Vd/F = 18,200 L) [2], the compound is ideally suited for building metabolite-specific compartmental PK models and for validating physiologically based pharmacokinetic (PBPK) models of furmonertinib [3].

Covalent Plasma Protein Binding Studies

AST5902 has been experimentally confirmed to covalently bind Lys-190 of HSA, a property shared with osimertinib and other acrylamide-containing EGFR TKIs [4]. The purified mesylate salt is the appropriate reagent for in vitro covalent binding kinetics studies, reversibility assessments, and proteomic identification of off-target protein adducts [4].

T790M-Positive NSCLC Efficacy Models

In cell-based assays using Ba/F3 lines expressing EGFR L858R/T790M, AST5902 demonstrates IC50 values in the 0.8–2.9 nM range, comparable to the parent drug [5]. Procuring AST5902 mesylate enables investigators to separately evaluate the metabolite's intrinsic antitumor activity, brain penetration potential [5], and contribution to total active moiety at steady state without relying on in situ metabolic conversion.

Application

Selection Property

Validation Focus

CYP3A4 induction liability attribution

Weak CYP3A4 inducer vs. parent

Primary hepatocyte induction assay

Metabolite-specific PK/PD model building

Extended half-life and high Vd/F

Compartmental or PBPK model validation

Covalent plasma protein binding research

HSA Lys-190 adduct formation

Covalent binding reversibility and off-target proteomics

EGFR T790M-mutant cell proliferation studies

Nanomolar EGFR kinase inhibition

Cell viability in Ba/F3 engineered mutant lines

• [1] Liu X, Guo Z, Chen Z, Zhang Y, Zhou J, Jiang Y, Zhao Q, Diao X, Zhong D. Alflutinib (AST2818), primarily metabolized by CYP3A4, is a potent CYP3A4 inducer. Acta Pharmacol Sin. 2020 Oct;41(10):1366-1376. View Source
• [2] Meng J, Zhang Y, Zhong D, Jiang Y, Hu J, Fuhr U, Lehr T, Diao X. Metabolic disposition of the EGFR covalent inhibitor furmonertinib in humans. Acta Pharmacol Sin. 2022 Feb;43(2):470-480. Table 1. View Source
• [3] Wu Y, Loer HLH, Zhang Y, Zhong D, Jiang Y, Hu J, Fuhr U, Lehr T, Diao X. Development and Verification of a Physiologically Based Pharmacokinetic Model of Furmonertinib and Its Main Metabolite for Drug–Drug Interaction Predictions. CPT Pharmacometrics Syst Pharmacol. 2025 Jul;14(7):1273-1284. View Source
• [4] Liu X, Feng D, Zheng M, Cui Y, Zhong D. Characterization of covalent binding of tyrosine kinase inhibitors to plasma proteins. Drug Metab Pharmacokinet. 2020 Oct;35(5):456-465. View Source
• [5] Zou HX, Zhang YF, Zhong DF, Jiang Y, Liu F, Zhao QY, Zuo Z, Zhang YF, Yan XY. PP01.11 Furmonertinib is an Oral, Irreversible, Highly Brain-Penetrant Pan-EGFR Inhibitor with Activity Against Classical and Atypical EGFR Mutations. J Thorac Oncol. 2023;18(1):S12. View Source